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Compound of Interest

Compound Name: Norazine

Cat. No.: B3065111 Get Quote

An In-depth Technical Guide to Norazine (CAS: 3004-71-5)

Introduction
Norazine (CAS Number: 3004-71-5) is an asymmetrical s-triazine compound primarily

recognized for its application as an agricultural herbicide.[1] Part of the triazine family, its

chemical structure is characterized by a chlorinated triazine ring with distinct methyl and

isopropylamino substituents.[1][2] This structural asymmetry was a deliberate design innovation

aimed at optimizing herbicidal efficacy, soil mobility, and foliar absorption compared to its

symmetrical predecessors.[1] Norazine is effective against a variety of broadleaf and grassy

weeds, making it a significant tool in crop management, particularly for crops like corn and

soybeans.[1] Its mode of action involves the potent inhibition of photosynthesis in susceptible

plant species.[1]

Chemical and Physical Properties
Norazine is a solid compound with a defined set of physicochemical properties.[3][4] Its

structure and properties are well-documented in chemical databases.
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Property Value Source

IUPAC Name

6-chloro-4-N-methyl-2-N-

propan-2-yl-1,3,5-triazine-2,4-

diamine

[1][2]

Molecular Formula C₇H₁₂ClN₅ [1][2][5][6]

Molecular Weight 201.66 g/mol [1][2]

CAS Number 3004-71-5 [1][2][6]

Melting Point 158°C [3][7]

Boiling Point 329.54°C (estimated) [3][7]

Water Solubility 0.26 g/L (at 21°C) [3][7]

Density 1.2780 g/cm³ (estimated) [3][7]

pKa 2.27 ± 0.10 (Predicted) [3][7]

SMILES
CC(C)NC1=NC(=NC(=N1)NC)

Cl
[1][2]

InChI Key
KLJYRZOFJHYOCO-

UHFFFAOYSA-N
[1][6]

Biological Activity and Mechanism of Action
Primary Herbicidal Activity
Norazine's efficacy as a herbicide stems from its ability to disrupt the photosynthetic electron

transport chain in plants.[1] The primary target of Norazine is the D1 protein, an essential

component of the Photosystem II (PSII) complex located in the thylakoid membranes of

chloroplasts.[1]

Molecular Mechanism of Inhibition
The triazine ring of Norazine acts as a structural mimic of plastoquinone, the natural substrate

for the D1 protein.[1] This mimicry allows Norazine to competitively bind to the plastoquinone-

binding niche, known as the Q_B site, on the D1 protein.[1] This binding event physically blocks
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the electron flow from the primary quinone acceptor (Q_A) to the secondary quinone acceptor

(Q_B), effectively halting the photosynthetic process. The interruption of the electron transport

chain leads to a buildup of highly reactive oxygen species (ROS), which induce oxidative

damage, trigger programmed cell death, and result in chlorosis, necrosis, and ultimately, the

death of the plant.[1] Mutagenesis studies have confirmed that single amino acid substitutions

within the Q_B binding site can confer resistance to triazine herbicides, highlighting the

specificity of this molecular interaction.[1]
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Caption: Norazine's mechanism of action in plant chloroplasts.

Synthesis and Chemical Reactions
General Synthesis Protocol
The synthesis of Norazine is characteristic of triazine derivatives and involves a controlled,

stepwise approach to achieve its asymmetrical structure.[1] This method allows for precise

placement of substituents, which is crucial for structure-activity relationship (SAR) studies.[1]

A typical synthesis pathway involves the reaction of chlorinated urea or thiourea derivatives

with appropriate alkylating agents.[1]

Starting Materials: Chlorinated urea or thiourea.[1]

Reagents: Alkylating agents, such as alkyl halides.[1]

Conditions: The reaction is often performed in an organic solvent under reflux to facilitate the

alkylation process.[1]

Purification: The final product, Norazine, can be purified from the reaction mixture using

standard laboratory techniques like recrystallization or column chromatography.[1]
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Caption: General experimental workflow for the synthesis of Norazine.

Chemical Reactivity
As a triazine derivative, Norazine can undergo several chemical reactions. The electrophilic

sites on its triazine ring make it susceptible to reaction with nucleophiles.[1] It can be

hydrolyzed under acidic or basic conditions, leading to various degradation products.[1]
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Furthermore, the chlorine atom can be substituted by other nucleophiles, a process that can be

used to generate new derivatives with potentially different biological activities.[1]

Toxicological and Environmental Data
Acute Toxicity
Toxicological data for Norazine is limited. The primary available metric is the median lethal

dose (LD50) from studies in rodents.

Parameter Value Species Route Source

LD50 750 mg/kg Rat Oral [8]

Environmental Fate
The behavior of Norazine in the environment is similar to other triazine herbicides.[1]

Soil Adsorption: Norazine is expected to adsorb onto clay materials in the soil, particularly

illite, kaolinite, and montmorillonite.[1] Adsorption occurs via electrostatic interactions,

hydrogen bonding, and van der Waals forces.[1]

Influence of pH: Soil pH strongly influences adsorption, with lower pH values increasing

adsorption due to the protonation of the triazine nitrogen atoms, which enhances binding to

negatively charged soil surfaces.[1]

Mobility: The soil organic carbon-water partitioning coefficient (Koc) for Norazine is

estimated to be in the range of 500-1000, which indicates moderate mobility in soil.[1] This

suggests that while Norazine is not expected to readily leach into groundwater, it remains

bioavailable for microbial degradation.[1]
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Caption: Logical relationship of Norazine's asymmetrical structure to its properties.

Applications
The primary application of Norazine is in agriculture for weed control.
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Crop Protection: It is used to manage weed populations in major crops such as corn and

soybeans.[1]

Non-Crop Vegetation Management: Norazine is also utilized in industrial areas, along

roadsides, and on railways for general vegetation control.[1]

Research Tool: In a laboratory setting, it serves as a tool for studying plant physiology,

photosynthetic mechanisms, and the development of herbicide resistance.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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